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Abstract

Uroguanylin-15, a peptide hormone found in rats, plays a crucial role in regulating fluid and
electrolyte homeostasis. Its action is primarily mediated through the activation of the guanylate
cyclase C (GC-C) receptor, leading to a cascade of intracellular events with significant
physiological outcomes. This technical guide provides a comprehensive overview of the core
molecular and functional aspects of rat Uroguanylin-15, including its amino acid sequence,
guantitative functional data, detailed experimental protocols, and a depiction of its signaling
pathway. This document is intended to serve as a valuable resource for researchers and
professionals involved in gastroenterology, nephrology, and drug development.

Molecular Profile of Uroguanylin-15 (Rat)
Amino Acid Sequence

The primary structure of rat Uroguanylin-15 consists of a 15-amino acid sequence. This
sequence is crucial for its biological activity and interaction with its target receptor.

Sequence: Thr-Asp-Glu-Cys-Glu-Leu-Cys-lle-Asn-Val-Ala-Cys-Thr-Gly-Cys

Disulfide Bonds: The peptide contains two essential disulfide bonds, formed between Cys4-
Cys12 and Cys7-Cysl15. These bonds are critical for maintaining the peptide's three-
dimensional structure and, consequently, its biological function.
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Quantitative Data

The biological activity and distribution of rat Uroguanylin-15 have been characterized through
various quantitative assays. The following tables summarize key data points related to its
potency, binding affinity, and tissue distribution.

Table 1: Potency of Uroguanylin Peptides in T84 Cell
cGMP Assay

Peptide Relative Potency Reference
_ 10-fold more potent than rat
Opossum Uroguanylin-(2-15) ] [1112]
guanylin
Synthetic Rat Guanylin Less potent than E. coli ST [1112]

Note: T84 cells are of human origin and are a common model for studying guanylin peptides.
Specific EC50 values for rat Uroguanylin-15 in a rat cell line were not available in the reviewed

literature.

Table 2: Binding Affinity of Uroguanylin Peptides to T84
Cell Receptors

Peptide pH Binding Site Ki (nM) Reference
Opossum
Uroguanylin98— 8.0 High Affinity 0.14 [3]

109 (truncated)

Low Affinity 345
5.0 High Affinity 0.19
Low Affinity 404

Note: The binding affinity of uroguanylin is pH-dependent, with increased affinity at acidic pH.
The data presented is for a truncated opossum peptide, as specific Ki values for the full-length
rat Uroguanylin-15 were not found.
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Table 3: Tissue Distribution of Uroguanylin mRNA in

Rats
Tissue Relative mRNA Levels Reference
Proximal Small Intestine Highest
Distal Small Intestine Moderate
Colon Virtually Absent

Table 4: In Vivo Effects of Uroguanylin Infusion in

Wistar-Kyoto Rats

Parameter Dosage Observation Reference

Urine Flow 0.5 pg/kg/min Progressive Increase

Urinary Sodium

i 0.5 pg/kg/min Progressive Increase
Excretion

Signaling Pathway

Uroguanylin-15 exerts its effects by activating a well-defined signaling cascade initiated by its
binding to the Guanylate Cyclase C (GC-C) receptor, an integral membrane protein.

Binding & Activation

Guanylate Cyclase C (GC-C) Receptor

u
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Figure 1: Uroguanylin-15 signaling pathway via the GC-C receptor.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the
function of rat Uroguanylin-15.

cGMP Stimulation Assay in T84 Cells

This assay is fundamental for assessing the bioactivity of Uroguanylin-15 by measuring its
ability to stimulate the production of the second messenger, cyclic guanosine monophosphate
(cGMP).
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Cell Preparation

Seed T84 cells in 24-well plates

Culture to confluence

Wash cells with buffer

Stimulation

Add Uroguanylin-15 dilutions

Incubate at 37°C for 40 min

cGMP Extraction
\

[Stop reaction with perchloric acidj

l

Neutralize extract with KOH

l

Centrifuge to pellet precipitate

Quantification

Quantify cGMP in supernatant using ELISA
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Assay Components

Radiolabeled Uroguanylin (Tracer)

Competitiye Binding

Sample (unlabeled Uroguanylin) Anti-Uroguanylin Antibody

Mix components and incubate

Competition for antibody binding sites

Separation

Grecipitate antibody-bound complea

[Separate bound from free tracea

Detefction

Measure radioactivity of bound fraction

Calculate Uroguanylin concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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